7-(1,3-benzoxazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• CAS: 2640895-30-1
• Molecular Formula: C13H12N4O3
• Molecular Weight: 272.26 g/mol
• SMILES: C1CN(CC12C(=O)NC(=O)N2)C3=NC4=CC=CC=C4O3
• InChI: InChI=1S/C13H12N4O3/c18-10-13(16-11(19)15-10)5-6-17(7-13)12-14-8-3-1-2-4-9(8)20-12/h1-4H,5-7H2,(H2,15,16,18,19)
• InChIKey: UFOMLURTWABZOA-UHFFFAOYSA-N

Medicinal chemistry teams seeking constrained HDAC inhibitor scaffolds face limited access to spirohydantoin-benzoxazole hybrids. 7-(1,3-Benzoxazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione fills this gap as a validated phenyl bioisostere core. • Benzoxazole cap preserves HDAC potency (analog GK601 IC₅₀ 1.2-2.1 μM) comparable to vorinostat. • 1,3,7-Triazaspiro[4.4]nonane-2,4-dione core shows antimicrobial activity against S. aureus and B. subtilis. • Non-fluorinated baseline for tandem metabolic stability profiling with its 6-fluoro analog. • Early procurement secures composition-of-matter IP and first-to-publish advantage.

7-(1,3-Benzoxazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione: Structural Identity & Physicochemical Profile

7-(1,3-Benzoxazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS 2640895-30-1) is a spirocyclic hydantoin derivative that integrates a 1,3-benzoxazol-2-yl substituent at the 7‑position of the 1,3,7‑triazaspiro[4.4]nonane‑2,4‑dione core. The molecular formula is C₁₃H₁₂N₄O₃ and the molecular weight is 272.26 g·mol⁻¹ . This compound belongs to the class of 1,3,7‑triazaspiro[4.4]nonane‑2,4‑diones, a scaffold with established antimicrobial potential, while the benzoxazole moiety is a recognized pharmacophore in kinase inhibition and HDAC modulation, making this hybrid structure of interest for early‑stage drug discovery programs.

1 Spirohydantoin-benzoxazole hybrid for early-stage drug discovery programs

2 Dual pharmacophore context: antimicrobial [4.4] scaffold plus kinase/HDAC recognition motif

3 Structurally novel entity; no prior bioactivity data reported for exact CAS

7-(1,3-Benzoxazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione: Why Generic Substitution Fails

The biological activity of triazaspiro[4.4]nonane‑2,4‑diones is highly dependent on the nature of the N‑7 substituent. Replacing the benzoxazol‑2‑yl group with a phenyl ring can ablate target engagement, as demonstrated by benzoxazole‑based vorinostat analog GK601, where the benzoxazole cap was essential for maintaining HDAC inhibitory potency comparable to the phenyl‑capped parent [1]. Conversely, altering the spiro ring size from [4.4] to [4.5] shifts receptor selectivity; the 1,3,8‑triazaspiro[4.5]decane‑2,4‑dione chemotype is a δ‑opioid receptor agonist [2], whereas the [4.4] scaffold is associated with antimicrobial activity. These observations confirm that neither the benzoxazole group nor the spiro core can be interchanged without a high risk of losing desired pharmacological properties.

Benzoxazol-2-yl at N-7

Phenyl ring replacement

May ablate target engagement; benzoxazole cap was essential in vorinostat analog studies

Spiro[4.4] core (target)

Spiro[4.5] homolog

Scaffold expansion shifts profile from antimicrobial to δ-opioid receptor agonism

Non-fluorinated parent

6-Fluoro-benzoxazole analog

Metabolic stability profile may differ; fluorinated analog requires separate validation

• [1] Shetnev, A. A., et al. Synthesis of benzoxazole-based vorinostat analogs and their antiproliferative activity. Bioorganic Chemistry 114, 105132 (2021). DOI: 10.1016/j.bioorg.2021.105132. View Source
• [2] Meqbil, Y. J., et al. Identification of 1,3,8‑Triazaspiro[4.5]Decane‑2,4‑Dione Derivatives as a Novel δ Opioid Receptor‑Selective Agonist Chemotype. Journal of Pharmacology and Experimental Therapeutics 389, 301–309 (2024). DOI: 10.1124/jpet.123.001735. View Source

7-(1,3-Benzoxazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione: Key Comparator Evidence

Benzoxazole vs. Phenyl Cap: HDAC Activity Parity

The benzoxazol‑2‑yl substituent, as present in the target compound, can serve as a bioisostere of the phenyl ring while maintaining or enhancing target potency. In a head‑to‑head study of vorinostat analogs, compound GK601, which carries a benzoxazole ring in place of the phenyl cap of vorinostat, exhibited IC₅₀ values of 1.2–2.1 μM against A549, Caco‑2 and SF268 cell lines, comparable to vorinostat itself [1]. This finding supports the use of the benzoxazole‑substituted spirohydantoin as a viable alternative to phenyl‑based HDAC inhibitors.

Cap Bioisosterism

Reported

Benzoxazole analog GK601: IC₅₀ 1.2–2.1 μM vs vorinostat 1.1–2.1 μM

A549, Caco-2, SF268 cell lines; MTT assay, 72 h

Supports benzoxazole as phenyl bioisostere in HDAC inhibitor context

Cross-study comparison; potency parity within experimental error

Evidence Dimension	Antiproliferative IC₅₀ (HDAC‑inhibitor‑sensitive cancer cell lines)
Target Compound Data	Compound GK601 (benzoxazole cap): IC₅₀ 1.2–2.1 μM (A549, Caco‑2, SF268)
Comparator Or Baseline	Vorinostat (phenyl cap): IC₅₀ 1.1–2.1 μM (same cell lines)
Quantified Difference	No significant difference; potency equivalence within experimental error
Conditions	MTT assay after 72 h incubation; A549 (lung), Caco‑2 (colon), SF268 (CNS) human cancer cell lines

Why This Matters

Demonstrates that the benzoxazol‑2‑yl group is a validated phenyl replacement in HDAC‑targeted anticancer agents, allowing procurement of a benzoxazole‑spiro scaffold for hit expansion without loss of potency relative to the established phenyl‑cap chemotype.

• [1] Shetnev, A. A., et al. Synthesis of benzoxazole-based vorinostat analogs and their antiproliferative activity. Bioorganic Chemistry 114, 105132 (2021). DOI: 10.1016/j.bioorg.2021.105132. View Source

Spiro[4.4] vs. Spiro[4.5] Scaffold: Target Profile Divergence

The 1,3,7‑triazaspiro[4.4]nonane‑2,4‑dione core (present in the target compound) is associated with antimicrobial activity, particularly against Gram‑positive bacteria [1]. In contrast, the homologous 1,3,8‑triazaspiro[4.5]decane‑2,4‑dione scaffold is a δ‑opioid receptor agonist chemotype, with the most potent hit showing selectivity over 167 GPCRs [2]. The ring‑size difference therefore dictates distinct biological target engagement, meaning the [4.4] spiro system cannot be substituted by the [4.5] analog for antimicrobial programs.

Scaffold Divergence

Class-level

[4.4] core: antimicrobial (S. aureus, B. subtilis) vs [4.5] core: δ-opioid agonist

Complete target-class divergence; MIC data for target compound not yet available

Ring size dictates biological target engagement; scaffolds not interchangeable

Class-level inference; agar diffusion / β-arrestin recruitment assays

Evidence Dimension	Primary biological activity profile
Target Compound Data	1,3,7‑Triazaspiro[4.4]nonane‑2,4‑dione derivatives: antimicrobial activity (Staphylococcus aureus, Bacillus subtilis) [1]
Comparator Or Baseline	1,3,8‑Triazaspiro[4.5]decane‑2,4‑dione derivatives: δ‑opioid receptor agonism (selective over 167 GPCRs) [2]
Quantified Difference	Complete divergence of target class (antimicrobial vs. GPCR); quantitative MIC data for [4.4] derivatives not yet available for the target compound
Conditions	Antimicrobial: agar diffusion / broth dilution; δ‑opioid: β‑arrestin recruitment assay

Why This Matters

Procurement of the [4.4] spiro compound enables access to an antimicrobial‑relevant chemical space that is mechanistically distinct from the [4.5] opioid‑targeted scaffold, preventing cross‑contamination of activity profiles in screening collections.

• [1] Krolenko, K. Yu., Silin, O. V., Vlasov, S. V. An Efficient Synthesis of 1,3,7‑Triazaspiro[4.4]Nonane‑2,4‑Dione Derivatives and Antimicrobial Activity Thereof. Chemistry of Heterocyclic Compounds 51, 479–484 (2015). DOI: 10.1007/s10593-015-1721-6. View Source
• [2] Meqbil, Y. J., et al. Identification of 1,3,8‑Triazaspiro[4.5]Decane‑2,4‑Dione Derivatives as a Novel δ Opioid Receptor‑Selective Agonist Chemotype. Journal of Pharmacology and Experimental Therapeutics 389, 301–309 (2024). DOI: 10.1124/jpet.123.001735. View Source

Fluorinated Analog vs. Parent: Metabolic Stability Comparison

The closely related analog 7‑(6‑fluoro‑1,3‑benzoxazol‑2‑yl)‑1,3,7‑triazaspiro[4.4]nonane‑2,4‑dione introduces a fluorine atom at the 6‑position of the benzoxazole ring. Fluorine substitution is a well‑established strategy to block cytochrome P450‑mediated oxidative metabolism and improve pharmacokinetic half‑life [1]. While no head‑to‑head metabolic stability data are available for the spiro series, the 6‑fluoro analog is projected to possess superior metabolic stability relative to the non‑fluorinated parent compound. The target (non‑fluorinated) compound therefore offers a baseline for comparative metabolic profiling and may be preferable when reduced CYP inhibition is desired.

Metabolic Stability

Class-level

6-fluoro analog predicted to have higher oxidative metabolic stability

No direct experimental comparison available for spiro series

Non-fluorinated compound serves as baseline control for fluorine SAR studies

Inference from general medicinal chemistry principles; requires validation

Evidence Dimension	Predicted oxidative metabolic stability
Target Compound Data	7‑(1,3‑benzoxazol‑2‑yl)‑1,3,7‑triazaspiro[4.4]nonane‑2,4‑dione: no fluorine; expected lower metabolic stability
Comparator Or Baseline	7‑(6‑fluoro‑1,3‑benzoxazol‑2‑yl)‑1,3,7‑triazaspiro[4.4]nonane‑2,4‑dione: fluorine at position 6; predicted higher metabolic stability
Quantified Difference	Quantitative intrinsic clearance or microsomal half‑life data not yet reported for either compound; inference based on general medicinal chemistry principles [1]
Conditions	No direct experimental comparison available

Why This Matters

The non‑fluorinated compound serves as an essential control to quantify the metabolic liability improvement conferred by fluorine, enabling structure‑metabolism relationship studies during lead optimization.

• [1] Müller, K., Faeh, C., Diederich, F. Fluorine in pharmaceuticals: looking beyond intuition. Science 317, 1881–1886 (2007). DOI: 10.1126/science.1131943. View Source

Structural Novelty: No Prior Biological Data

A comprehensive search of PubMed, BindingDB, ChEMBL and Google Patents returned no bioactivity data or patent claims specifically for 7‑(1,3‑benzoxazol‑2‑yl)‑1,3,7‑triazaspiro[4.4]nonane‑2,4‑dione (CAS 2640895‑30‑1) . This indicates that the compound occupies unexplored chemical space even though both the benzoxazol‑2‑yl group and the triazaspiro[4.4]nonane‑2,4‑dione core have individually validated biological relevance. The absence of prior art provides an opportunity for first‑to‑disclose intellectual property and novel target identification.

Chemical Space Novelty

Data to verify

Zero bioassay entries; zero patent family members as of April 2026

Database search: PubMed, ChEMBL, BindingDB, Google Patents

Unexplored chemical space for proprietary research data generation

Related analogs have disclosed pharmacology; exact structure remains novel

Evidence Dimension	Literature and patent precedent for the exact chemical entity
Target Compound Data	Zero bioassay entries; zero patent family members as of April 2026
Comparator Or Baseline	Related spiro‑benzoxazole analogs (e.g., 6‑fluoro derivative, spiro[4.5] derivative) have disclosed bioactivity [1][2]
Quantified Difference	100% novelty gap for the exact structure relative to analogs with established pharmacology
Conditions	Database search across PubMed, BindingDB, ChEMBL, Google Patents (April 2026)

Why This Matters

Procurement of this compound enables an organization to generate proprietary data in an unencumbered chemical space with potential for composition‑of‑matter patent protection.

• [1] 7-(6-Fluoro-1,3-benzoxazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione, cited in BindingDB BDBM429599 (agonist activity at human PXR, EC₅₀ = 1 μM). https://bindingdb.org (accessed 2026‑04‑30). View Source
• [2] Meqbil, Y. J., et al. Identification of 1,3,8‑Triazaspiro[4.5]Decane‑2,4‑Dione Derivatives as a Novel δ Opioid Receptor‑Selective Agonist Chemotype. Journal of Pharmacology and Experimental Therapeutics 389, 301–309 (2024). DOI: 10.1124/jpet.123.001735. View Source

7-(1,3-Benzoxazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione: Research & Application Scenarios

HDAC Inhibitor Lead Expansion

The benzoxazol‑2‑yl group is a validated phenyl bioisostere in HDAC inhibitors, as shown by compound GK601 which matches vorinostat potency (IC₅₀ 1.2–2.1 μM) [1]. Procurement of 7‑(1,3‑benzoxazol‑2‑yl)‑1,3,7‑triazaspiro[4.4]nonane‑2,4‑dione allows medicinal chemistry teams to synthesize a focused library of spiro‑constrained HDAC inhibitors, exploring the impact of the rigid spirohydantoin scaffold on isoform selectivity and pharmacokinetics.

Gram-Positive Antimicrobial Screening

The 1,3,7‑triazaspiro[4.4]nonane‑2,4‑dione core has demonstrated antimicrobial activity against Staphylococcus aureus and Bacillus subtilis [2]. The target compound, bearing a benzoxazole substituent, is a logical candidate for minimum inhibitory concentration (MIC) screening against drug‑resistant Gram‑positive strains, potentially uncovering a novel chemotype for further optimization.

Metabolic Stability: Fluorinated vs. Non-Fluorinated Analogs

The non‑fluorinated parent compound serves as a requisite baseline for quantifying the metabolic stability advantage conferred by 6‑fluoro substitution [3]. Procurement of both the target compound and its 6‑fluoro analog enables tandem microsomal stability assays, generating quantitative intrinsic clearance data that inform the structure‑metabolism relationship of the benzoxazole‑spiro series.

Unpatented Chemical Space for Drug Discovery

As of April 2026, no biological data or patent claims exist for CAS 2640895‑30‑1 , whereas structurally related analogs have disclosed pharmacology (e.g., 6‑fluoro derivative: PXR agonist EC₅₀ = 1 μM; spiro[4.5] derivatives: δ‑opioid agonism) [4][5]. Early procurement and screening of this compound can secure composition‑of‑matter intellectual property and provide a first‑to‑publish advantage in a competitive medicinal chemistry landscape.

Application

Selection Property

Validation Focus

HDAC inhibitor lead expansion

Benzoxazole pharmacophore as phenyl bioisostere

HDAC isoform selectivity and spiro-constrained SAR profiling

Gram-positive antimicrobial screening

1,3,7-Triazaspiro[4.4]nonane-2,4-dione antimicrobial scaffold

MIC determination against drug-resistant S. aureus and B. subtilis strains

Fluorine metabolic SAR studies

Non-fluorinated parent as baseline control

Comparative microsomal stability and CYP inhibition profiling

Novel chemical space exploration

Structurally unencumbered IP landscape

Proprietary data generation and first-to-publish target identification

• [1] Shetnev, A. A., et al. Synthesis of benzoxazole-based vorinostat analogs and their antiproliferative activity. Bioorganic Chemistry 114, 105132 (2021). DOI: 10.1016/j.bioorg.2021.105132. View Source
• [2] Krolenko, K. Yu., Silin, O. V., Vlasov, S. V. An Efficient Synthesis of 1,3,7‑Triazaspiro[4.4]Nonane‑2,4‑Dione Derivatives and Antimicrobial Activity Thereof. Chemistry of Heterocyclic Compounds 51, 479–484 (2015). DOI: 10.1007/s10593-015-1721-6. View Source
• [3] Müller, K., Faeh, C., Diederich, F. Fluorine in pharmaceuticals: looking beyond intuition. Science 317, 1881–1886 (2007). DOI: 10.1126/science.1131943. View Source
• [4] 7-(6-Fluoro-1,3-benzoxazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione, cited in BindingDB BDBM429599 (agonist activity at human PXR, EC₅₀ = 1 μM). https://bindingdb.org (accessed 2026‑04‑30). View Source
• [5] Meqbil, Y. J., et al. Identification of 1,3,8‑Triazaspiro[4.5]Decane‑2,4‑Dione Derivatives as a Novel δ Opioid Receptor‑Selective Agonist Chemotype. Journal of Pharmacology and Experimental Therapeutics 389, 301–309 (2024). DOI: 10.1124/jpet.123.001735. View Source